1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H17FN2OS/c17-14-5-1-2-6-15(14)18-7-9-19(10-8-18)16(20)12-13-4-3-11-21-13/h1-6,11H,7-10,12H2
• InChI Key: OFGZHANBVVTXGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CC3=CC=CS3
• Molecular Formula: C16H17FN2OS
• Molecular Weight: 304.4 g/mol

Description

1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine, also known as TFMPP, is a chemical compound that belongs to the piperazine class of compounds. It is a psychoactive drug that is often used as a research tool in scientific studies. TFMPP is known to have various biochemical and physiological effects on the human body, which makes it an interesting compound for scientific research.

Mechanism of Action

1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine is known to act as a partial agonist of the 5-HT1A and 5-HT2A serotonin receptors. It also has affinity for the dopamine D2 receptor. The exact mechanism of action of this compound is not fully understood, but it is believed to modulate the activity of these receptors in the brain, resulting in its psychoactive effects.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects on the human body. It is known to cause changes in mood, perception, and cognition. It can also cause changes in heart rate, blood pressure, and body temperature. This compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has well-documented effects on the human body. However, this compound also has some limitations. It is a psychoactive drug, which means that it can be difficult to control the dosage and timing of its effects. This compound is also known to have some side effects, which can complicate the interpretation of research results.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine. One area of interest is the development of new drugs that target the serotonin and dopamine receptors. This compound could be used as a starting point for the development of these drugs. Another area of interest is the investigation of the long-term effects of this compound on the human body. This could help to determine the safety and efficacy of this compound as a research tool. Finally, the use of this compound in combination with other drugs could be explored further to investigate their interactions and potential therapeutic applications.

Synthesis Methods

1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine can be synthesized by reacting 2-thiopheneacetic acid with 1-(2-fluorophenyl)piperazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting compound can be purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-(2-fluorophenyl)-4-(2-thienylacetyl)piperazine is widely used as a research tool in scientific studies to investigate the biochemical and physiological effects of psychoactive drugs. It is often used in combination with other drugs such as benzodiazepines to study their interactions. This compound has also been used to study the effects of serotonin receptor agonists on the human body.